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Compound of Interest

Compound Name: Tan-67

Cat. No.: B1146041 Get Quote

TAN-67 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and handling of TAN-67.

Frequently Asked Questions (FAQs)
Q1: What is TAN-67?

A1: TAN-67 is a potent and selective nonpeptidic δ-opioid receptor agonist. It is primarily used

in scientific research to study the role of the δ1-opioid receptor in various physiological

processes.

Q2: What is the common form of TAN-67 used in experiments?

A2: TAN-67 is often supplied as TAN-67 dihydrobromide. This salt form can influence its

solubility characteristics.

Q3: What are the known solvents for TAN-67 dihydrobromide?

A3: TAN-67 dihydrobromide is known to be soluble in water and dimethyl sulfoxide (DMSO).

Q4: How should I store TAN-67 dihydrobromide solutions?

A4: It is recommended to aliquot stock solutions and store them at -80°C for up to six months

or at -20°C for up to one month. This helps to prevent degradation from repeated freeze-thaw

cycles.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1146041?utm_src=pdf-interest
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide
Issue Possible Cause Recommendation

Precipitate forms in the

solution upon storage.

The solution may be

supersaturated, or the storage

temperature is too high.

Ensure the storage

temperature is consistently

maintained at or below -20°C.

Consider preparing a slightly

lower concentration stock

solution.

Difficulty dissolving the

compound.

The solvent may be impure or

at an inappropriate

temperature. The compound

may require more energy to

dissolve.

Use high-purity, anhydrous

solvents. Gentle warming and

vortexing or sonication can aid

in dissolution.

Inconsistent experimental

results.

Improper storage and handling

of the stock solution leading to

degradation.

Aliquot the stock solution into

single-use volumes to avoid

multiple freeze-thaw cycles.

Protect from light.

Data Presentation
TAN-67 Dihydrobromide Solubility

Solvent Reported Solubility
Molar Mass
(Dihydrobromide)

Water Soluble to 100 mM 506.28 g/mol

Dimethyl Sulfoxide (DMSO) Soluble to 100 mM 506.28 g/mol

Ethanol

Data not available. It is

recommended to test solubility

starting with a small amount of

compound in the desired

solvent.

506.28 g/mol
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Preparation of a 10 mM Stock Solution of TAN-67
Dihydrobromide in DMSO
Materials:

TAN-67 dihydrobromide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Calculate the required mass: To prepare a 10 mM stock solution, calculate the mass of TAN-
67 dihydrobromide needed. For example, for 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) * Volume (L) * Molar Mass ( g/mol )

Mass = 0.010 mol/L * 0.001 L * 506.28 g/mol = 0.0050628 g = 5.06 mg

Weigh the compound: Carefully weigh out the calculated amount of TAN-67 dihydrobromide

powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -20°C or

-80°C.

Visualizations
Signaling Pathway of TAN-67
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TAN-67 acts as a selective agonist for the δ1-opioid receptor, which is a G-protein coupled

receptor (GPCR). Its activation initiates a cascade of intracellular events.

TAN-67 δ1-Opioid Receptor
 Binds to

Gi/o Protein Activates

Dopamine Efflux
 Modulates

Adenylyl Cyclase Inhibits

KATP Channel
 Activates

cAMP
 Produces

Click to download full resolution via product page

Caption: TAN-67 signaling cascade.

Experimental Workflow for Solution Preparation
This workflow outlines the key steps for preparing a stock solution of TAN-67.
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Caption: Workflow for TAN-67 solution preparation.

To cite this document: BenchChem. [TAN-67 solubility in different solvents]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1146041#tan-67-
solubility-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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